Cas no 1891238-82-6 (1-1-(3-chloro-2-fluorophenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(3-chloro-2-fluorophenyl)cyclopropylethan-1-amine
• CAS No: 1891238-82-6
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 5969755
• PubChem ID: 117304745
• Update Time: 2025-10-29

1-1-(3-chloro-2-fluorophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-chloro-2-fluorophenyl)cyclopropylethan-1-amine
• EN300-1996979
• 1-[1-(3-chloro-2-fluorophenyl)cyclopropyl]ethan-1-amine
• 1891238-82-6

• Inchi： 1S/C11H13ClFN/c1-7(14)11(5-6-11)8-3-2-4-9(12)10(8)13/h2-4,7H,5-6,14H2,1H3
• InChI Key： VATVXGKANQUXOU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 213.0720553g/mol
• Monoisotopic Mass: 213.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(3-chloro-2-fluorophenyl)cyclopropylethan-1-amine

Introduction to 1-1-(3-chloro-2-fluorophenyl)cyclopropylethan-1-amine (CAS No. 1891238-82-6)

1-1-(3-chloro-2-fluorophenyl)cyclopropylethan-1-amine, identified by its CAS number 1891238-82-6, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and fluorophenyl substituents in its structure suggests a high degree of chemical complexity, which can be exploited for designing novel therapeutic agents.

The compound's core structure consists of a cyclopropyl ring linked to an ethanamine moiety, with the 3-chloro-2-fluorophenyl group attached to the nitrogen atom. This arrangement imparts specific electronic and steric properties that are crucial for its biological activity. The cyclopropyl group, known for its rigidity, can enhance the binding affinity of the molecule to biological targets, while the fluorine atom introduces metabolic stability and lipophilicity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The structural features of 1-1-(3-chloro-2-fluorophenyl)cyclopropylethan-1-amine make it a promising candidate for such applications. Specifically, the combination of halogenated aromatic rings and amines has been widely explored in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. These compounds often exhibit enhanced binding interactions with protein targets due to their ability to form multiple hydrogen bonds and π-stacking interactions. The 3-chloro-2-fluorophenyl moiety in 1-1-(3-chloro-2-fluorophenyl)cyclopropylethan-1-amine is particularly noteworthy, as it can engage in both hydrophobic and polar interactions with biological receptors.

The pharmacokinetic properties of this compound are also of great interest. The cyclopropyl ring contributes to its lipophilicity, which is essential for crossing biological membranes, while the amine group can be further functionalized to improve solubility and bioavailability. These characteristics make it a versatile scaffold for drug discovery efforts.

In the context of drug development, 1-1-(3-chloro-2-fluorophenyl)cyclopropylethan-1-amine has been investigated for its potential as an intermediate in synthesizing more complex molecules. Its structural motifs are reminiscent of several known pharmacophores that have shown efficacy in preclinical studies. For instance, analogs containing similar halogenated aromatic rings have been reported to inhibit enzymes involved in cancer progression.

The synthesis of 1-1-(3-chloro-2-fluorophenyl)cyclopropylethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These methods not only enhance the scalability of production but also allow for modifications that can fine-tune the biological activity of the compound.

The compound's potential applications extend beyond oncology. Emerging research suggests that it may also have utility in treating neurological disorders by modulating neurotransmitter receptors. The ability of halogenated aromatic compounds to interact with transmembrane proteins makes them attractive candidates for developing treatments for conditions like Alzheimer's disease and Parkinson's disease.

In conclusion, 1-1-(3-chloro-2-fluorophenyl)cyclopropylethan-1-amine (CAS No. 1891238-82-6) is a structurally intriguing molecule with significant pharmaceutical potential. Its unique combination of functional groups and favorable physicochemical properties make it a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.